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Compound of Interest

Compound Name: 2-Chloro-1-phenylbutan-1-one

Cat. No.: B081191 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-1-phenylbutan-1-one
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-1-phenylbutan-1-one, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring a safe laboratory

environment.

Hazard Identification and Safety Precautions
2-Chloro-1-phenylbutan-1-one is a chemical that requires careful handling due to its potential

hazards. While specific data for this compound is limited, information from structurally similar

chemicals suggests it may cause skin, eye, and respiratory irritation[1][2]. It is crucial to handle

this substance in a well-ventilated area[3][4].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Chloro-1-
phenylbutan-1-one to minimize exposure risk.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards[3][4].

To protect eyes from splashes

and vapors that can cause

serious irritation[1].

Skin Protection

Handle with impervious gloves

(e.g., nitrile rubber). Wear

fire/flame resistant and

impervious clothing to prevent

skin contact[3].

To prevent skin irritation or

absorption[1]. Contaminated

clothing should be removed

and washed before reuse[5].

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge[3]. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

ventilation is inadequate[6].

To avoid inhalation of vapors

or aerosols that may cause

respiratory irritation[1][7].

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle 2-Chloro-1-phenylbutan-1-one in a well-ventilated area,

preferably within a chemical fume hood[3][4].

Avoid Contact: Take measures to avoid contact with skin and eyes[4]. Do not breathe mists

or vapors[7][8].

Hygiene: Wash hands thoroughly after handling[1][5]. Do not eat, drink, or smoke in the work

area.

Equipment: Use non-sparking tools to prevent ignition sources[4][9].

Storage:
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Container: Store in a tightly closed container[1][3].

Location: Keep in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and strong bases[3][8].

Labeling: Ensure containers are properly labeled.

Emergency Procedures
First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist[1][3].

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water[1][5]. Get medical advice if irritation occurs[1].

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do so. Continue rinsing and seek immediate medical attention[1][3][5].

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor for

treatment advice[3][8].

Accidental Release Measures:

Containment: Prevent further leakage or spillage if it is safe to do so[3].

Cleanup: For small spills, absorb with an inert material (e.g., sand, earth) and collect for

disposal[9]. Use spark-proof tools and explosion-proof equipment during cleanup[4].

Ventilation: Ensure adequate ventilation of the area.

Environmental Precautions: Prevent the product from entering drains or sewer systems[3].

Disposal Plan
Product Disposal: The material should be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing[3][4]. Do not contaminate water, foodstuffs,
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or soil by storage or disposal[3][4].

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, the packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill[3][4].

Physicochemical Data
The following table summarizes key quantitative data for 2-Chloro-1-phenylbutan-1-one and

related compounds.

Property Value Source

Molecular Formula C10H11ClO PubChem[10]

Molecular Weight 182.64 g/mol PubChem[10]

Appearance
Yellow to green liquid (for a

similar compound)
Cole-Parmer[6]

Experimental Workflow and Safety Protocol
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Workflow for Handling 2-Chloro-1-phenylbutan-1-one

Preparation

Handling

Post-Experiment

Waste Disposal

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit)

3. Handle Chemical
(Avoid Inhalation/Contact)

4. Perform Experiment

5. Decontaminate Glassware

6. Dispose of Waste

Chemical Waste
(Licensed Disposal)

Contaminated Materials
(Sealed Container)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chembk.com [chembk.com]

3. echemi.com [echemi.com]

4. chemicalbook.com [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. 2-Chloro-1-phenylbutan-1-one | C10H11ClO | CID 52697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-1-
phenylbutan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081191#personal-protective-equipment-for-handling-
2-chloro-1-phenylbutan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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